Cas no 1116054-35-3 (8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one)

• Product Name: 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one
• CAS No: 1116054-35-3
• MF: C₂₁H₁₄N₄O₄S
• MW: 418.425262928009
• CID: 5389347
• Update Time: 2025-06-15

8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-[2-[(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)methyl]-1,3-thiazol-4-yl]chromen-2-one
• 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one

• Inchi： 1S/C21H14N4O4S/c1-27-16-6-2-4-12-8-14(21(26)28-19(12)16)15-11-30-18(23-15)9-17-24-20(25-29-17)13-5-3-7-22-10-13/h2-8,10-11H,9H2,1H3
• InChI Key： VRHMTHNWMGRCGY-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C1=CSC(CC2ON=C(C3=CC=CN=C3)N=2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one

Introduction to Compound CAS No. 1116054-35-3: 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one

8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one, with the CAS number 1116054-35-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a chromene core linked to a thiazole ring and a pyridine moiety through an oxadiazole linker, making it a promising candidate for various pharmacological studies.

The chromenone scaffold is a well-known structural motif in natural products and synthetic compounds, often associated with antioxidant, anti-inflammatory, and anticancer properties. The presence of the 8-methoxy group enhances the lipophilicity and stability of the molecule, which can improve its bioavailability and cellular uptake. The thiazole ring is another important structural element that contributes to the compound's biological activity. Thiazoles are known for their ability to interact with various biological targets, including enzymes and receptors.

The pyridine moiety in this compound adds further complexity and functionality. Pyridine derivatives are widely used in medicinal chemistry due to their ability to modulate biological processes and interact with specific protein targets. The combination of these structural elements in 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one suggests that it may have multiple pharmacological activities, making it a valuable candidate for drug discovery and development.

Recent studies have explored the potential therapeutic applications of this compound. One notable area of research is its anticancer activity. In vitro studies have shown that 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one exhibits significant cytotoxic effects against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of human breast cancer cells (MCF7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that 8-methoxy-3-(2-{[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-thiazol-4-yl)-2H-chromen-2-one can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound may have potential as an anti-inflammatory agent for treating inflammatory diseases.

The pharmacokinetic properties of CAS No. 1116054-35-3 have also been studied to evaluate its suitability as a drug candidate. Research has shown that this compound has favorable oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug can be effectively absorbed and distributed in the body after oral administration. Furthermore, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug development.

Clinical trials are currently underway to further investigate the safety and efficacy of 8-methoxy-3-(2-{[3-(pyridin-3-y l)-1 , 2 , 4 - o x ad i az ol - 5 - y l ] m e t h y l } - 1 , 3 - t h i az o l - 4 - y l ) - 2 H - c h r o m e n - 2 - o n e . Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale clinical studies.

In conclusion, CAS No. 1116054-35-3: 8-methoxy--(-{[-(-)-]-}-)-H-chromen--one

This compound represents a promising candidate for further development in various therapeutic areas due to its unique structural features and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.